N-(4-chloro-2,5-dimethoxyphenyl)-2-(morpholin-4-yl)acetamide

• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C14H19ClN2O4/c1-19-12-8-11(13(20-2)7-10(12)15)16-14(18)9-17-3-5-21-6-4-17/h7-8H,3-6,9H2,1-2H3,(H,16,18)
• InChI Key: WREINJNKGUPGAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)CN2CCOCC2)OC)Cl
• Molecular Formula: C14H19ClN2O4
• Molecular Weight: 314.76 g/mol

Description

N-(4-chloro-2,5-dimethoxyphenyl)-2-(morpholin-4-yl)acetamide, commonly known as CDMMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CDMMA is a derivative of 2,5-dimethoxyphenethylamine, a compound that has been found to possess psychoactive properties. However, CDMMA is not used for recreational purposes, but rather for scientific research.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamide derivatives have been studied for various biological effects, demonstrating the significance of chemical modifications on biological outcomes. Kennedy (2001) reviewed the toxicology of different acetamide and formamide derivatives, highlighting their commercial importance and the added knowledge over the years regarding their biological consequences in humans (Kennedy, 2001). This review suggests a foundation for understanding the biological implications of structurally related compounds, including potential toxicity and therapeutic applications.

Advanced Oxidation Processes for Compound Degradation

Qutob et al. (2022) focused on the degradation of acetaminophen, a well-known acetamide derivative, through advanced oxidation processes (AOPs), detailing the kinetics, mechanisms, by-products, and biotoxicity of such degradation pathways (Qutob et al., 2022). This research underscores the environmental and health implications of acetamide derivatives, offering insights into their stability, degradation, and potential environmental impacts.

Synthesis and Chemical Reactions

Research on synthetic organic chemistry often explores the creation and manipulation of complex molecules, including acetamide derivatives. Kondo and Murakami (2001) discussed synthetic approaches based on the N-Ar axis, highlighting the development of chemoselective N-acylation reagents and the exploration of chiral ligands (Kondo & Murakami, 2001). Such studies are crucial for the development of novel compounds with specific biological or chemical properties, potentially including N-(4-chloro-2,5-dimethoxyphenyl)-2-(morpholin-4-yl)acetamide.